1-((1-(Benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C18H20N4OS2/c23-17(21-16-6-3-11-24-16)19-12-13-7-9-22(10-8-13)18-20-14-4-1-2-5-15(14)25-18/h1-6,11,13H,7-10,12H2,(H2,19,21,23)
• InChI Key: LNABDGLGNBSDQH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NC2=CC=CS2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C18H20N4OS2
• Molecular Weight: 372.5 g/mol

Description

1-((1-(Benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-((1-(Benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea involves the inhibition of specific enzymes and receptors in the body. It has been shown to inhibit the activity of protein kinases, which are involved in cell growth and division. It also binds to specific receptors in the brain, which may contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, which may contribute to its anticancer properties. It has also been shown to increase the levels of certain neurotransmitters in the brain, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-((1-(Benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea in lab experiments is its ability to selectively inhibit specific enzymes and receptors. This allows researchers to study the effects of these enzymes and receptors in a more targeted manner. However, one limitation is that the compound may have off-target effects, which could complicate the interpretation of the results.

Future Directions

There are several future directions for research on 1-((1-(Benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea. One direction is to further investigate its potential as an anticancer agent, particularly in combination with other drugs. Another direction is to explore its potential as a treatment for other neurological disorders, such as Parkinson's disease. Additionally, research could focus on improving the synthesis method to increase the yield and purity of the compound.

Synthesis Methods

The synthesis of 1-((1-(Benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea involves the reaction of benzo[d]thiazole-2-carboxylic acid, piperidine, and thiophene-2-carbonyl chloride in the presence of a base. The resulting compound is then treated with urea to obtain the final product. This method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

1-((1-(Benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea has potential applications in various fields of scientific research. It has been studied as an anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been investigated as a potential treatment for Alzheimer's disease, as it has been shown to improve cognitive function in animal models.